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For Researchers, Scientists, and Drug Development Professionals

Introduction

Triethanolamine borate is a multifunctional additive widely utilized in the formulation of water-
based metalworking fluids. Formed from the reaction of triethanolamine and boric acid, it exists
as a cage-like heterocyclic compound.[1] This unique structure imparts several beneficial
properties to cutting and grinding fluids, including excellent corrosion inhibition, enhanced
lubricity, and effective pH buffering.[1][2] Triethanolamine borate is recognized for its good
stability in aqueous solutions, attributed to the formation of a stable nitrogen-boron (N-B) bond.
It is also considered an environmentally friendly additive. This document provides detailed
application notes and experimental protocols for the evaluation of triethanolamine borate in
metalworking fluid formulations.

Physicochemical Properties
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Property Value Reference

) 2,8,9-Trioxa-5-aza-1-
Chemical Name _
borabicyclo[3.3.3]undecane

Boratrane, Triethanolamine

Synenyms borate ester

CAS Number 283-56-7

Molecular Formula CeH12BNOs

Molecular Weight 156.98 g/mol

Appearance White crystalline powder [3]
Melting Point 235-237 °C

Solubility Water-soluble

Key Functions in Metalworking Fluids

Triethanolamine borate serves three primary functions in metalworking fluids:

» Corrosion Inhibition: It forms a protective film on ferrous metal surfaces, preventing rust and
corrosion. This is a critical function in water-based fluids.

o Lubricity Enhancement: It acts as an extreme pressure (EP) and anti-wear additive, reducing
friction between the cutting tool and the workpiece. This leads to improved surface finish and
extended tool life.[1] Studies have shown that cutting fluids containing triethanolamine
borate exhibit lower friction coefficients compared to those with other common lubricants like
polyethylene glycol 400.[2]

» pH Buffering: It helps to maintain the alkaline pH of the metalworking fluid, which is essential
for corrosion control and inhibiting microbial growth. Triethanolamine, a precursor to
triethanolamine borate, has a pKa of 7.76 at 25°C, providing effective buffering capacity in
the typical operating pH range of metalworking fluids (pH 8.5-9.5).

Data Presentation
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Lubricity Performance

The lubricating properties of triethanolamine borate can be evaluated through various tests,

including milling operations and standardized laboratory friction and wear tests.

Table 1: Comparative Lubricity in Milling of Titanium Alloy (10% Additive Concentration)

Additive (10% in Resultant Milling . .
. Friction Coefficient Reference
base fluid) Force (N)
Triethanolamine
~280 ~0.32 [2]

Borate
Glycerol ~300 ~0.35 [2]
Polyethylene Glycol

ey Y ~350 ~0.42 [2]
400
Market Cutting Fluid ~380 ~0.45 [2]

Note: The above data is extracted from a study comparing different additives in a specific

milling operation. Absolute values may vary depending on the specific test conditions and

formulation.

Table 2: Four-Ball Wear Test Data (Placeholder)

Concentration of
Triethanolamine Borate
(wt%)

Wear Scar Diameter (mm)

Coefficient of Friction

0 (Base Fluid)

Data not available

Data not available

1 Data not available Data not available
2 Data not available Data not available
5 Data not available Data not available

Note: Specific quantitative data from standardized Four-Ball Wear Tests for triethanolamine

borate is not readily available in the public domain and would require experimental
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determination.

Corrosion Inhibition Performance

The effectiveness of triethanolamine borate as a corrosion inhibitor is a key performance
metric.

Table 3: Iron Chip Corrosion Test (ASTM D4627) Results (Placeholder)

Concentration of ]
% Rust Area on Filter

Triethanolamine Borate Test Result (Pass/Fail) Paper

(wt%)

0 (Base Fluid) Fail Data not available
0.5 Data not available Data not available
1.0 Data not available Data not available
2.0 Pass Data not available

Note: Quantitative results from ASTM D4627 testing of triethanolamine borate are not publicly
available and would need to be generated experimentally.

Experimental Protocols
Synthesis of Triethanolamine Borate

Objective: To synthesize triethanolamine borate from triethanolamine and boric acid.
Materials:

Triethanolamine

Boric Acid

Toluene (or other suitable azeotropic solvent)

Acetonitrile (for recrystallization)
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e Round-bottom flask

o Dean-Stark apparatus

e Condenser

e Heating mantle

e Magnetic stirrer and stir bar
o Filtration apparatus

e Vacuum oven or sublimator
Procedure:

e To a round-bottom flask equipped with a magnetic stir bar, Dean-Stark apparatus, and
condenser, add equimolar amounts of triethanolamine and boric acid.

» Add toluene to the flask to facilitate the azeotropic removal of water.

e Heat the mixture to reflux with vigorous stirring. Water formed during the esterification
reaction will be collected in the Dean-Stark trap.

» Continue the reaction until the theoretical amount of water has been collected, indicating the
completion of the reaction.[3]

« Allow the reaction mixture to cool to room temperature.
e Remove the toluene under reduced pressure.

e The crude product can be purified by recrystallization from a suitable solvent, such as
acetonitrile.[3]

« |solate the purified white, crystalline product by filtration and dry under vacuum.[3]

Evaluation of Lubricity: Four-Ball Wear Test (based on
ASTM D4172)
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Objective: To determine the wear-preventive characteristics of a metalworking fluid containing
triethanolamine borate.

Apparatus:

o Four-Ball Wear Test Machine

o Steel balls (AISI E-52100 steel, 12.7 mm diameter)
o Microscope for measuring wear scar diameter
Procedure:

e Thoroughly clean the steel balls and the test cup.

o Clamp three steel balls securely in the test cup.

e Pour the test fluid (containing the desired concentration of triethanolamine borate) into the
cup, ensuring the balls are fully submerged.

e Place the fourth ball in the chuck of the machine.
o Assemble the test cup onto the machine.

» Apply a specified load (e.g., 392 N or 40 kgf) and start the motor to rotate the top ball at a set
speed (e.g., 1200 rpm) for a specified duration (e.g., 60 minutes) at a controlled temperature
(e.g., 75°C).

e At the end of the test, disassemble the apparatus and clean the three lower balls.

o Measure the diameter of the wear scars on each of the three lower balls in two directions
(parallel and perpendicular to the direction of sliding) using the microscope.

o Calculate the average wear scar diameter. A smaller diameter indicates better anti-wear
performance.
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Evaluation of Corrosion Inhibition: Iron Chip Corrosion
Test (based on ASTM D4627)

Objective: To evaluate the ferrous corrosion control characteristics of a water-dilutable
metalworking fluid containing triethanolamine borate.

Apparatus:

o Petri dishes with lids

Filter paper

Cast iron chips

Forceps

Pipettes
Procedure:

» Prepare dilutions of the metalworking fluid containing various concentrations of
triethanolamine borate in water of a specified hardness.

» Place a piece of filter paper in the bottom of a petri dish.
» Pipette a specific volume (e.g., 2 mL) of the test fluid onto the filter paper.

 Distribute a specified weight (e.g., 2 g) of freshly prepared cast iron chips evenly on the filter

paper.

o Cover the petri dish and allow it to stand for a set period (e.g., 24 hours) at room
temperature.

 After the incubation period, remove the chips and visually inspect the filter paper for any rust
stains.

e The performance can be rated qualitatively (e.g., pass/fail) or quantitatively by estimating the
percentage of the filter paper area covered by rust. The "breakpoint” is the lowest
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concentration of the fluid that shows no rust.[4]

Visualizations
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Caption: Synthesis of Triethanolamine Borate.
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Caption: Experimental Workflow for Evaluation.
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Caption: Mechanism of Action in Metalworking Fluids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.airitilibrary.com/Article/Detail/P20190709001-202107-202106240004-202106240004-24-35
https://www.airitilibrary.com/Article/Detail/P20190709001-202107-202106240004-202106240004-24-35
http://www.icj-e.org/download/ICJE-7-8-239-252.pdf
https://www.researchgate.net/publication/271982220_Synthesis_and_Characterization_of_Triethanolamine_Borate
https://img.antpedia.com/standard/files/pdfs_ora/20221211/astm/ASTM%20D4627-22.pdf
https://www.benchchem.com/product/b108872#application-of-triethanolamine-borate-in-metalworking-fluids
https://www.benchchem.com/product/b108872#application-of-triethanolamine-borate-in-metalworking-fluids
https://www.benchchem.com/product/b108872#application-of-triethanolamine-borate-in-metalworking-fluids
https://www.benchchem.com/product/b108872#application-of-triethanolamine-borate-in-metalworking-fluids
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b108872?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108872?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

